8-(3-chloro-4-methoxyphenyl)-3-cinnamyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(3-chloro-4-methoxyphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H22ClN5O3/c1-27-21-20(22(31)30(24(27)32)12-6-9-16-7-4-3-5-8-16)29-14-13-28(23(29)26-21)17-10-11-19(33-2)18(25)15-17/h3-11,15H,12-14H2,1-2H3/b9-6+
• InChI Key: CPPFHBKYVPUIRZ-RMKNXTFCSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC=CC3=CC=CC=C3)N4CCN(C4=N2)C5=CC(=C(C=C5)OC)Cl
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C/C=C/C3=CC=CC=C3)N4CCN(C4=N2)C5=CC(=C(C=C5)OC)Cl
• Molecular Formula: C24H22ClN5O3
• Molecular Weight: 463.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It includes a purine ring, which is a key component of many biological molecules, including DNA and RNA. The presence of the methoxy and chloro groups suggest that this compound may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the purine ring and the addition of the various functional groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The purine ring system is a fused ring structure, and the presence of the methoxy and chloro groups would add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in the molecule. For example, the methoxy and chloro groups could potentially be sites of reactivity. Additionally, the purine ring system might also participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxy and chloro groups could impact its solubility in various solvents.

Scientific Research Applications

Chemical Synthesis and Derivative Development

Research on compounds structurally related to "8-(3-chloro-4-methoxyphenyl)-3-cinnamyl-1-methyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione" often focuses on chemical synthesis techniques aimed at generating novel derivatives. For instance, studies on the synthesis of imidazo[1,2-a]purine and related compounds showcase methodologies for developing new molecules with potentially unique biological activities (G. Wenska et al., 2004). These methodologies are crucial for expanding the library of compounds with varied pharmacological profiles and for understanding the structural basis of their activities.

Receptor Binding and Pharmacological Potential

Research into compounds with a core structure similar to the one often involves exploring their binding affinity to various receptors, which is indicative of their potential pharmacological applications. For example, studies have been conducted on the serotonin transporter activity and receptor affinity of imidazolidine-2,4-dione and imidazo[2,1-f]purine-2,4-dione derivatives, revealing insights into their interactions with biological targets (A. Zagórska et al., 2011). Understanding these interactions is essential for the development of new therapeutic agents targeting specific receptors or biological pathways.

Novel Pharmacophores and Drug Design

The exploration of novel pharmacophores, such as those derived from purine and imidazole nucleosides, plays a significant role in drug design and medicinal chemistry. These efforts include the synthesis of acyclic analogues of purine and imidazole nucleosides, aiming to discover new compounds with enhanced biological activities or improved pharmacokinetic properties (A. Parkin et al., 1982). By investigating the structural variations and their impact on biological activity, researchers can identify promising candidates for further development into therapeutic agents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

Research into purine derivatives and related compounds is an active area of study, given their importance in biology and potential therapeutic applications. Future research could explore the synthesis, properties, and potential uses of this compound.